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Compound of Interest

Compound Name: N-bromobutanimide

Cat. No.: B139964 Get Quote

Essential Safety and Handling Guide for N-
bromobutanimide
This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of N-bromobutanimide (also known as N-Bromosuccinimide or NBS). Adherence to

these guidelines is essential for the safety of all laboratory personnel.

N-bromobutanimide is a versatile reagent in organic synthesis, but it also presents significant

hazards. It is classified as an oxidizer, corrosive, and an irritant.[1] Proper handling and

disposal are paramount to mitigate risks of injury and environmental contamination.

Key Physical and Chemical Properties
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Property Value

Molecular Formula C4H4BrNO2

Molecular Weight 177.98 g/mol [1]

Appearance White to off-white or cream-colored powder[1]

Odor Faint odor of bromine[1]

Melting Point 173-175 °C (with slight decomposition)[1]

Solubility

Soluble in acetone, ethyl acetate, and acetic

anhydride. Slightly soluble in water. Insoluble in

ether, hexane, and carbon tetrachloride.

Stability

Stable under recommended storage conditions,

but is light and moisture sensitive.[1][2] It can

decompose over time, releasing bromine.[1]

Hazard Identification and Personal Protective Equipment
(PPE)
N-bromobutanimide is a hazardous substance that can cause skin irritation, serious eye

irritation, and may cause an allergic skin reaction.[3][4] It is also very toxic to aquatic life.[3][4]

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are mandatory.[2] A face shield should be

worn where there is a risk of splashing.[5]

Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., PVC) are

required. Do not use cotton or leather gloves. Ensure gloves are inspected before use.[5]

Respiratory Protection: All handling of N-bromobutanimide powder should be conducted in

a certified chemical fume hood to prevent inhalation of dust.[2][6] If a fume hood is not

available, a NIOSH/MSHA approved respirator with appropriate cartridges should be used.[2]

[5]

Footwear: Wear safety footwear, such as rubber boots.
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Personal Protective Equipment (PPE) for N-bromobutanimide Handling

Required PPE

Eye/Face Protection
(Goggles/Face Shield)

Skin Protection
(Gloves/Lab Coat)

Respiratory Protection
(Fume Hood/Respirator)

Footwear
(Safety Boots)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling N-bromobutanimide.

Operational Plan: Step-by-Step Handling
Procedures
Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for N-bromobutanimide.

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.[2]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and operational.[2]

Gather Materials: Assemble all necessary equipment, including a non-metallic spatula and

weighing paper, before handling the chemical.

Handling:

Don PPE: Put on all required personal protective equipment as detailed above.
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Weighing: Carefully weigh the desired amount of N-bromobutanimide in the chemical fume

hood. Avoid creating dust.[5]

Dispensing: Use a non-metallic spatula for handling.

Reaction Setup: If adding to a reaction, do so slowly and in a controlled manner.

Post-Handling: After use, tightly seal the container.[7]

Decontamination: Clean any contaminated surfaces and equipment.

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[4][5]
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Caption: Step-by-step workflow for the safe handling of N-bromobutanimide.
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Emergency Procedures
Spills:

Evacuate: Immediately evacuate personnel from the affected area.[1][5]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[3][7]

Cleanup: Wearing appropriate PPE, cover the spill with an inert absorbent material like sand

or earth. Do not use combustible materials like sawdust. Sweep up the material and place it

into a suitable, labeled container for disposal.[1][3]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[4][5]

Skin Contact: Immediately remove all contaminated clothing.[4] Rinse the affected skin with

plenty of water.[4] Seek medical advice if irritation occurs.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.[4]

Ingestion: Do NOT induce vomiting.[5][8] Rinse the mouth with water and drink two glasses

of water if the person is conscious.[4][5] Seek immediate medical attention.[8]

Disposal Plan
N-bromobutanimide and any contaminated materials must be disposed of as hazardous

waste.[3][6]

Waste Collection: Collect unused N-bromobutanimide and any contaminated materials

(e.g., weighing paper, gloves) in a designated, compatible, and clearly labeled hazardous

waste container.[6][9] The label should include "Hazardous Waste" and the full chemical

name.[9]
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Waste Segregation: Do not mix N-bromobutanimide waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.[6]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[6][7] The storage area should be secure and accessible only to

authorized personnel.[6]

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal company.[6][9]

Start Disposal

Collect Waste in
Labeled Container

Segregate from Other
Waste Streams

Store Sealed Container
in Designated Area

Arrange for Disposal
(EHS/Licensed Contractor)

Disposal Complete
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Caption: Workflow for the proper disposal of N-bromobutanimide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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